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Compound of Interest

Compound Name:
4-Methylumbelliferyl-alpha-L-

fucopyranoside

Cat. No.: B1210012 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents is a critical component of experimental

protocols and institutional safety. This guide provides detailed procedures for the proper

disposal of 4-Methylumbelliferyl-alpha-L-fucopyranoside, a fluorogenic substrate used in

enzyme assays. Adherence to these guidelines is essential for minimizing environmental

impact and ensuring a safe laboratory environment.

I. Safety and Handling Summary
4-Methylumbelliferyl-alpha-L-fucopyranoside is not classified as a hazardous substance for

transport, but it does present certain health risks. It may be harmful if swallowed and can cause

skin, eye, and respiratory irritation.[1][2] Therefore, appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times when

handling this compound.[1] Work should be conducted in a well-ventilated area, and the

formation of dust should be avoided.[1][3]
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Hazard Statement Precautionary Statement

May be harmful if swallowed.[1]
Wash face, hands, and any exposed skin

thoroughly after handling.[1][3]

Causes skin irritation.[1][2]
Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

Causes serious eye irritation.[1][2]
IF ON SKIN: Wash with plenty of soap and

water.[1][3]

May cause respiratory irritation.[1][2]

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Dispose of contents/container to an approved

waste disposal plant.[1][3]

II. Disposal Protocol
The recommended disposal method for 4-Methylumbelliferyl-alpha-L-fucopyranoside is to

send it to an approved waste disposal facility.[1][3] Do not release this chemical into the

environment.[1][3] The specific steps for disposal will depend on the form of the waste (solid

powder, solutions, or contaminated labware).

Step 1: Segregation of Waste

Properly segregate waste containing 4-Methylumbelliferyl-alpha-L-fucopyranoside from

other waste streams. This includes:

Solid Waste: Unused or expired pure compound.

Liquid Waste: Solutions containing the compound from experimental procedures.
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Contaminated Labware: Weighing papers, pipette tips, gloves, and other disposable

materials that have come into contact with the chemical.

Step 2: Containerization and Labeling

Solid Waste: Collect the solid powder in a suitable, clearly labeled, and tightly sealed

container.

Liquid Waste: Collect aqueous and solvent-based solutions in separate, appropriate, and

clearly labeled waste containers. Do not mix incompatible waste streams.

Contaminated Labware: Place all contaminated disposable items into a designated, sealed,

and labeled waste bag or container.

All waste containers must be labeled in accordance with your institution's and local regulations.

The label should clearly identify the contents, including the full chemical name "4-
Methylumbelliferyl-alpha-L-fucopyranoside," and any associated hazards.

Step 3: Final Disposal

Arrange for the collection of the chemical waste by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor. Disposal must be

conducted in accordance with all local, state, and federal regulations.

III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylumbelliferyl-alpha-L-fucopyranoside and associated waste.
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Caption: Disposal workflow for 4-Methylumbelliferyl-alpha-L-fucopyranoside.

This procedural guide is intended to provide essential information for the safe disposal of 4-
Methylumbelliferyl-alpha-L-fucopyranoside. Always consult your institution's specific safety
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protocols and the Safety Data Sheet (SDS) provided by the manufacturer for the most

complete and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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